3-benzyl-7-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-benzyl-7-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C25H20N4O5/c1-32-20-10-6-9-18(21(20)33-2)22-27-23(34-28-22)16-11-12-17-19(13-16)26-25(31)29(24(17)30)14-15-7-4-3-5-8-15/h3-13H,14H2,1-2H3,(H,26,31)
• InChI Key: XQPHHSJOAKOJLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=NOC(=N2)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CC5=CC=CC=C5
• Molecular Formula: C25H20N4O5
• Molecular Weight: 456.4 g/mol

Description

3-benzyl-7-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H20N4O5 and its molecular weight is 456.458. The purity is usually 95%.
BenchChem offers high-quality 3-benzyl-7-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-benzyl-7-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

Quinazoline derivatives have been synthesized and evaluated for their antitumor activities against a range of cell lines. For instance, novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties have been synthesized and tested for antitumor activity, showing potent inhibition against a panel of 11 cell lines in vitro. Such compounds demonstrate the potential of quinazoline and 1,2,4-oxadiazole derivatives in cancer research, highlighting their significance in the development of new therapeutic agents (Maftei et al., 2013).

Antimicrobial Activity

Research into quinazoline-2,4(1H,3H)-dione derivatives has also explored their antimicrobial properties. Synthesized compounds have been tested for their efficacy against various bacterial and fungal strains. This research avenue supports the exploration of these compounds as potential antimicrobial agents, contributing to the fight against resistant microbial strains (Vlasov et al., 2015).

Novel Synthetic Routes

Advancements in synthetic methodologies for quinazoline and 1,2,4-oxadiazole derivatives are crucial for their research applications. Innovative synthetic routes that improve the efficiency, yield, or selectivity of these compounds can significantly impact their development as pharmaceutical agents. Studies focusing on novel synthesis approaches facilitate the exploration of these compounds in various biological activities and drug development processes (Patil et al., 2008).